Cas no 115729-52-7 (Enalapril Diketopiperazine)

• Product Name: Enalapril Diketopiperazine
• CAS No: 115729-52-7
• MF: C₂₀H₂₆N₂O₄
• MW: 358.431445598602
• CID: 1064866
• PubChem ID: 14962498
• Update Time: 2025-04-20

Enalapril Diketopiperazine Chemical and Physical Properties

Names and Identifiers

• Enalapril Diketopiperazine
• ethyl (2S)-2-[(3S,8aS)-3-methyl-1,4-dioxo-6,7,8,8a-tetrahydro-3H-pyrrolo[1,2-a]pyrazin-2-yl]-4-phenylbutanoate
• Enalapril DKP
• UNII-609HCJ5DV4
• (αS,3S,8aS)-Hexahydro-3-methyl-1,4-dioxo-α-(2-phenylethyl)pyrrolo[1,2-a]pyrazine-2(1H)-acetic acid ethyl ester
• Ethyl (2S)-2-[(3S,8aS)-3-Methyl-1,4-dioxo-octahydropyrrolo[1,2-a]pyrazin-2-yl]-4-phenylbutanoate (Enalapril Diketopiperazine)
• Ethyl (2S)-2-((3S,8aS)-3-methyl-1,4-dioxo-octahydropyrrolo(1,2-a)pyrazin-2-yl)-4-phenylbutanoate
• 115729-52-7
• Enalapril impurity D
• DTXSID10151178
• 609HCJ5DV4
• PYRROLO(1,2-A)PYRAZINE-2(1H)-ACETIC ACID, HEXAHYDRO-3-METHYL-1,4-DIOXO-.ALPHA.-(2-PHENYLETHYL)-, ETHYL ESTER, (.ALPHA.S,3S,8AS)-
• Enalapril maleate specified impurity D [EP]
• Q27263200
• Ethyl (2S)-2-[(3S,8aS)-3-Methyl-1,4-dioxooctahydropyrrolo[1,2-a]pyrazin-2-yl]-4-phenylbutanoate (Enalapril Diketopiperazine)
• Pyrrolo(1,2-a)pyrazine-2(1H)-acetic acid, hexahydro-3-methyl-1,4-dioxo-alpha-(2-phenylethyl)-, ethyl ester, (alphaS,3S,8aS)-
• Enalapril maleate impurity D [EP]
• Pyrrolo(1,2-a)pyrazine-2(1H)-acetic acid, hexahydro-3-methyl-1,4-dioxo-alpha-(2-phenylethyl)-, ethyl ester, (3S-(2(R*),3alpha,8abeta))-
• ENALAPRIL MALEATE IMPURITY D [EP IMPURITY]
• PYRROLO(1,2-A)PYRAZINE-2(1H)-ACETIC ACID, HEXAHYDRO-3-METHYL-1,4-DIOXO-.ALPHA.-(2-PHENYLETHYL)-, ETHYL ESTER, (3S-(2(R*),3.ALPHA.,8A.BETA.))-

• Inchi： 1S/C20H26N2O4/c1-3-26-20(25)17(12-11-15-8-5-4-6-9-15)22-14(2)18(23)21-13-7-10-16(21)19(22)24/h4-6,8-9,14,16-17H,3,7,10-13H2,1-2H3/t14-,16-,17-/m0/s1
• InChI Key： BMZHNHHJUGMMLV-XIRDDKMYSA-N
• SMILES： O=C1[C@@H]2CCCN2C([C@H](C)N1[C@H](C(=O)OCC)CCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 358.18900
• Monoisotopic Mass: 358.18925731g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 544
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 66.9Ų

Experimental Properties

• Density: 1.22±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.16 g/l) (25 º C),
• PSA: 66.92000
• LogP: 1.64840

Enalapril Diketopiperazine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：2-8°C